Cas no 20210-83-7 (Phenol,4,4'-sulfonylbis-, sodium salt (1:1))

• Product Name: Phenol,4,4'-sulfonylbis-, sodium salt (1:1)
• CAS No: 20210-83-7
• MF: C₁₂H₉NaO₄S
• MW: 272.25223326683
• CID: 286246
• PubChem ID: 23682444
• Update Time: 2025-04-19

Phenol,4,4'-sulfonylbis-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-sulfonylbis-, sodium salt (1:1)
• sodium,4-(4-hydroxyphenyl)sulfonylphenolate
• 4,4'-Dihydroxydiphenyl sulfone monosodium salt
• Phenol, 4,4'-sulfonyldi-, monosodiumsalt (8CI)
• Phenol,4,4'-sulfonylbis-, monosodium salt (9CI)
• 20210-83-7
• Sodium 4-(4-hydroxybenzene-1-sulfonyl)phenolate
• Phenol, 4,4'-sulfonylbis-, sodium salt (1:1)
• Phenol, 4,4'-sulfonylbis-, monosodium salt
• DTXSID40942293

• Inchi： 1S/C12H10O4S.Na/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12;/h1-8,13-14H;/q;+1/p-1
• InChI Key： JYMLRPHBAARBJS-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)[O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 272.01192422g/mol
• Monoisotopic Mass: 272.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų